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Compound of Interest

Compound Name: 5-Acetyl-2-methylpyridine

Cat. No.: B016504

An In-depth Technical Guide to 5-Acetyl-2-methylpyridine

This technical guide provides a comprehensive overview of 5-Acetyl-2-methylpyridine, a key
intermediate in the synthesis of various organic compounds. It is intended for researchers,
scientists, and professionals in the fields of drug development and chemical synthesis. This
document details the molecule's physicochemical properties, synthesis protocols, and
analytical characterization methods.

Molecular and Physicochemical Properties

5-Acetyl-2-methylpyridine, also known as 1-(6-methyl-3-pyridyl)-1-ethanone, is a pyridine
derivative with significant applications in the pharmaceutical and agrochemical industries.[1] Its
core structure, featuring a pyridine ring substituted with acetyl and methyl groups, imparts
specific reactivity useful in organic synthesis.[2]

Core Molecular Information

The fundamental molecular details of 5-Acetyl-2-methylpyridine are summarized below.
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Property Value Source(s)

Molecular Formula CsHoNO [L1[31[41[5]16]

Molecular Weight 135.16 g/mol [5]

CAS Number 36357-38-7 [1115117]
1-(6-methylpyridin-3-

IUPAC Name ( Yy [5]

yl)ethanone

Physicochemical Data

The physical and chemical properties of 5-Acetyl-2-methylpyridine are crucial for its handling,

storage, and application in various reactions.

Property Value Source(s)
Colorless to pale-yellow

Appearance o [2][7]
liquid/oil

Boiling Point 240-242 °C (at 760 mmHgQ) [2]

55-56 °C (at oil pump

pressure)

[1]

Melting Point Approx. -10 °C [2]
Density Approx. 1.03 g/cm3 [2]
- Soluble in ethanol, ether,
Solubility [2]
chloroform
Low solubility in water [2]

Storage Temperature

Room temperature or -20°C for

long-term

[1]5]

Synthesis and Experimental Protocols

5-Acetyl-2-methylpyridine is primarily synthesized through the acetylation of 2-methylpyridine

(2-picoline). The following sections detail a common synthetic route and analytical
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characterization methods.

Synthesis via Friedel-Crafts Acetylation

This protocol describes the synthesis of 5-Acetyl-2-methylpyridine from 2-methylpyridine
using an acetylation reagent and a Lewis acid catalyst.[2]

Materials:

2-methylpyridine (substrate)

o Acetyl chloride or Acetic anhydride (acetylating agent)
e Anhydrous aluminum trichloride (Lewis acid catalyst)
e Anhydrous dichloromethane (solvent)

e Sodium bicarbonate solution (aqueous, saturated)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

» Round-bottom flask with reflux condenser

e Magnetic stirrer and heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g.,
nitrogen), suspend anhydrous aluminum trichloride in anhydrous dichloromethane.

» Addition of Acetylating Agent: Cool the suspension in an ice bath (0 °C). Slowly add acety!
chloride or acetic anhydride to the mixture while stirring.
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e Substrate Addition: Once the addition is complete, add 2-methylpyridine dropwise to the
reaction mixture, maintaining the temperature at 0 °C.

e Reaction: After the addition, allow the mixture to warm to room temperature and then heat to
reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Quenching: Upon completion, cool the reaction mixture back to 0 °C and carefully quench by
slowly adding it to a beaker of crushed ice and water.

o Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

« Purification: Purify the crude product by vacuum distillation to obtain 5-Acetyl-2-
methylpyridine as a pale-yellow oil.

Analytical Characterization Protocol

To confirm the identity and purity of the synthesized product, standard analytical techniques
such as Gas Chromatography-Mass Spectrometry (GC-MS) are employed.

Instrumentation:

e Gas Chromatograph equipped with a mass spectrometer detector (GC-MS)
e Non-polar capillary column (e.g., DB-5ms)

e Helium (carrier gas)

Procedure:

o Sample Preparation: Prepare a dilute solution of the purified 5-Acetyl-2-methylpyridine in a
suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

e GC Method:
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o Injector Temperature: 250 °C

o Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10
°C/min. Hold at 250 °C for 5 minutes.

o Carrier Gas Flow: Constant flow of 1 mL/min.

e MS Method:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 200.
o Source Temperature: 230 °C.

o Data Analysis:

o Retention Time: Compare the retention time of the major peak with that of a known
standard.

o Mass Spectrum: Analyze the mass spectrum of the peak. The molecular ion peak (M+)
should be observed at m/z = 135. Key fragment ions should correspond to the loss of a
methyl group (m/z = 120) and an acetyl group (m/z = 92). The NIST WebBook provides
reference mass spectra for comparison.[3]

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow for the synthesis and
characterization of 5-Acetyl-2-methylpyridine and the logical relationship between its
structure and properties.
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Experimental Workflow: Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of 5-Acetyl-2-methylpyridine.
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Caption: Relationship between the structure of 5-Acetyl-2-methylpyridine and its properties.

Applications in Research and Development

5-Acetyl-2-methylpyridine is a valuable building block in organic synthesis. Its primary
applications include:

e Pharmaceuticals: It serves as a crucial intermediate in the production of nicotinic acid
derivatives and other bioactive molecules.[1]

e Agrochemicals: The pyridine core is utilized in the development of new herbicides and
insecticides, where it can enhance biological activity.[1]

o Material Science: It is employed in the manufacturing of specialty polymers and as a ligand
in catalysis, where its functional groups facilitate selective chemical reactions.[1]

o Organic Synthesis: It is used in the preparation of other complex molecules, such as
pyridine-2,5-dicarboxylic acid, through oxidation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Acetyl-2-methylpyridine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016504#5-acetyl-2-methylpyridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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